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Compound of Interest

Compound Name: (R)-3-Phenylbutanal

Cat. No.: B15192648 Get Quote

Essential Safety and Handling Guide for (R)-3-
Phenylbutanal
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling (R)-3-Phenylbutanal in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure the safe handling and

management of this chemical.

Chemical and Physical Properties
(R)-3-Phenylbutanal is a chiral aldehyde. While comprehensive safety data for the specific

(R)-enantiomer is not readily available, information for the racemic mixture of 3-Phenylbutanal

provides guidance. The majority of suppliers have not classified 3-phenylbutanal as hazardous

under GHS criteria, though a minority have.[1] It is primarily used as a fragrance ingredient and

is recognized as a potential dermal sensitizer.[1][2]
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Property Value Source

Molecular Formula C₁₀H₁₂O PubChem[1]

Molecular Weight 148.20 g/mol PubChem[1]

Physical State Liquid EPA[1]

Synonyms
(-)-3-Phenylbutanal, (R)-3-

Phenylbutyraldehyde
PubChem[3]

Personal Protective Equipment (PPE)
Given the potential for skin sensitization and the lack of comprehensive hazard data, a cautious

approach to PPE is warranted. The following PPE should be worn at all times when handling

(R)-3-Phenylbutanal:

Eye Protection: Wear chemical safety goggles or a face shield.[4][5]

Skin Protection:

Wear chemically resistant gloves (e.g., nitrile or neoprene).[4] Inspect gloves for any tears

or punctures before use.

A lab coat or chemical-resistant apron should be worn to protect street clothing. For larger

quantities or where splashing is likely, chemical-resistant coveralls are recommended.[4]

[6]

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume

hood.[4][5] If a fume hood is not available or if there is a risk of generating aerosols, a

NIOSH-approved respirator with an organic vapor cartridge is recommended.[7][8]

First Aid Measures
In the event of exposure, follow these first aid procedures immediately:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.[4][5]
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Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes. If skin irritation or a rash occurs, seek

medical attention.[4][5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[4][5]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.[5]

Handling and Storage
Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[5]

Avoid contact with skin, eyes, and clothing.[4]

Avoid breathing vapors or mist.[4]

Keep away from heat, sparks, and open flames.[9]

Use non-sparking tools.[9]

Wash hands thoroughly after handling.[10]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][5]

Store away from incompatible materials such as strong oxidizing agents.[5]

Store in a locked cabinet or other secure area.[4][5]

Disposal Plan
Dispose of (R)-3-Phenylbutanal and its containers in accordance with local, state, and federal

regulations.
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Waste Chemical:

Do not dispose of down the drain or in the regular trash.[11]

Collect in a suitable, labeled, and tightly sealed container for hazardous waste.[11]

The waste container should be compatible with the chemical.

Empty Containers:

Thoroughly rinse empty containers with a suitable solvent.[11]

The first rinseate must be collected and disposed of as hazardous waste.[11] For highly

toxic materials, the first three rinses should be collected.[11]

After proper rinsing and drying, the container may be disposed of or recycled according to

institutional protocols.

Visual Workflow Guides
The following diagrams illustrate standard operating procedures for handling (R)-3-
Phenylbutanal.
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Caption: Workflow for handling a chemical spill of (R)-3-Phenylbutanal.
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Caption: Standard procedure for handling (R)-3-Phenylbutanal from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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